Cas no 109123-57-1 (2,1,3-Benzoselenadiazole-4-carboxaldehyde)

• Product Name: 2,1,3-Benzoselenadiazole-4-carboxaldehyde
• CAS No: 109123-57-1
• MF: C₇H₄N₂OSe
• MW: 211.079460144043
• CID: 1186661
• PubChem ID: 13808827
• Update Time: 2025-04-20

2,1,3-Benzoselenadiazole-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2,1,3-Benzoselenadiazole-4-carboxaldehyde
• 2,1,3-benzoselenadiazole-4-carbaldehyde
• DTXSID90550145
• 109123-57-1

• Inchi： 1S/C7H4N2OSe/c10-4-5-2-1-3-6-7(5)9-11-8-6/h1-4H
• InChI Key： AYMCFIFOYXLNJO-UHFFFAOYSA-N
• SMILES： [Se]1N=C2C=CC=C(C=O)C2=N1

Computed Properties

• Exact Mass: 205.95492
• Monoisotopic Mass: 211.94888g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.8Ų

Experimental Properties

• PSA: 41.79